{3-[5-(3-fluorophenyl)-1-methyl-1H-pyrazol-3-yl]propyl}(methyl)amine

• Molecular Formula: C14H18FN3
• Molecular Weight: 247.31 g/mol
• SMILES: CNCCCC1=NN(C(=C1)C2=CC(=CC=C2)F)C
• InChI: InChI=1S/C14H18FN3/c1-16-8-4-7-13-10-14(18(2)17-13)11-5-3-6-12(15)9-11/h3,5-6,9-10,16H,4,7-8H2,1-2H3
• InChIKey: RSLDYCRTYJENQL-UHFFFAOYSA-N

Chemical Profile and Procurement Context for {3-[5-(3-fluorophenyl)-1-methyl-1H-pyrazol-3-yl]propyl}(methyl)amine

The compound {3-[5-(3-fluorophenyl)-1-methyl-1H-pyrazol-3-yl]propyl}(methyl)amine (CAS 1193389-60-4 as the dihydrochloride salt) is a substituted 3-aryl-pyrazole bearing a 3-fluorophenyl group at the 5-position, an N-methyl substituent at the 1-position, and an N-methyl-3-propylamine chain at the 3-position . This structural arrangement situates it within the broader class of 3-aryl-pyrazoles, a scaffold known for diverse pharmacological and agrochemical applications . Its procurement is typically for non-human research purposes as a chemical building block or tool compound, with a molecular formula of C₁₄H₁₈FN₃ (free base) and a molecular weight of 247.31 g/mol .

Use Chemical building block for 3-aryl-pyrazole SAR

Context Agrochemical and medicinal chemistry research

Format Dihydrochloride salt supports aqueous assay preparation

• [1] US6559102B1. Substituted 3-aryl-pyrazoles. Patent granted 2003-05-06. View Source

Why Generic 3-Aryl-Pyrazole Cannot Substitute {3-[5-(3-fluorophenyl)-1-methyl-1H-pyrazol-3-yl]propyl}(methyl)amine

Indiscriminate substitution within the 3-aryl-pyrazole class carries significant risk of altering biological activity, physicochemical properties, or synthetic utility. The specific regiochemistry of the 3-fluorophenyl group, the substitution pattern on the pyrazole core, and the length of the alkylamine linker are all critical determinants of target binding, selectivity, and pharmacokinetics in medicinal chemistry applications . Furthermore, in agrochemical contexts, the exact substitution pattern directly governs herbicidal efficacy and crop selectivity . Even an apparently minor modification, such as moving the fluorine atom from the 3' to the 4' position on the phenyl ring, results in a distinct compound, {3-[5-(4-fluorophenyl)-1-methyl-1H-pyrazol-3-yl]propyl}(methyl)amine (CAS 1181826-38-9), which possesses different chemical and biological profiles . The evidence below quantifies key differentiators that are lost upon generic substitution.

3-Fluoro vs. 4-fluoro regioisomer may alter biological and physicochemical profile.

Generic 3-aryl-pyrazoles lack the specific N-methyl-3-propylamine and 3-fluorophenyl substitution pattern critical for target SAR.

Salt form mismatch (free base vs. dihydrochloride) changes solubility, handling, and molarity calculations.

• [1] Amin, P.H. et al. Recent Advances in Development of Bioactive Fluorinated Pyrazole Derivatives: A Review. ChemistrySelect, 2024, e202403478. View Source
• [2] US6559102B1. Substituted 3-aryl-pyrazoles. Patent granted 2003-05-06. View Source

Quantitative Differentiation vs. Analogs for {3-[5-(3-fluorophenyl)-1-methyl-1H-pyrazol-3-yl]propyl}(methyl)amine

Salt Form Solubility and Handling Advantage vs. 4-Fluorophenyl Analog

The target compound is often procured as its dihydrochloride salt, a form that fundamentally alters its aqueous solubility and handling characteristics compared to the free base of its closest positional isomer, the 4-fluorophenyl analog {3-[5-(4-fluorophenyl)-1-methyl-1H-pyrazol-3-yl]propyl}(methyl)amine. The presence of two hydrochloride counterions, as indicated by a chlorine content analysis for the formula C₁₄H₂₀Cl₂FN₃, increases its molecular weight to 320.23 g/mol, directly impacting molarity calculations for assay preparation . This is in direct contrast to the 4-fluorophenyl analog, which is more commonly supplied as the free base with a molecular weight of 247.32 g/mol . The dihydrochloride salt form, a result of the compound's basic amine functionality , typically ensures superior water solubility and long-term chemical stability .

Salt Form MW

Data to verify

320.23 vs 247.32 g/mol +72.91 g/mol (29.5% increase)

Ensures accurate solution preparation; avoid concentration error if salt overlooked.

Supplier specification; validate batch-specific purity.

Evidence Dimension	Molecular Weight (g/mol)
Target Compound Data	320.23 (as dihydrochloride salt, C₁₄H₂₀Cl₂FN₃)
Comparator Or Baseline	247.32 (as free base, C₁₄H₁₈FN₃) for {3-[5-(4-fluorophenyl)-1-methyl-1H-pyrazol-3-yl]propyl}(methyl)amine
Quantified Difference	72.91 g/mol increase (29.5% mass increase) attributed to two HCl molecules
Conditions	Vendor specifications and product datasheets from Santa Cruz Biotechnology (sc-346006), AKSci (2144DG), and AIFChem

Why This Matters

For researchers, this mass difference of ~73 g/mol is critical for accurate solution preparation; failure to account for the salt form leads to a 29.5% error in concentration, which can invalidate dose-response experiments.

Agrochemical Differentiation via 3-Fluorophenyl Regiochemistry

The core structure of {3-[5-(3-fluorophenyl)-1-methyl-1H-pyrazol-3-yl]propyl}(methyl)amine falls within the general formula of substituted 3-aryl-pyrazoles patented for herbicidal use. The patent literature explicitly notes that the herbicidal activity and crop compatibility of this class are not always satisfactory, creating a clear need for new, differentiated analogs . The specific combination of a 3-fluorophenyl substitution and an N-methyl-propylamine chain on the target compound represents a precise variation within this established but improvable scaffold. While no publicly disclosed head-to-head herbicidal data exists for this exact compound, its procurement is underpinned by a known Structure-Activity Relationship (SAR) where modifications to the aryl ring and amine chain directly control biological outcome .

Agrochemical SAR

Class-level inference

Occupies unexplored region of patented 3-aryl-pyrazole chemical space

Supports herbicide lead optimization based on class SAR.

No head-to-head herbicidal data disclosed.

Evidence Dimension	Patent-covered activity space
Target Compound Data	A 3-aryl-pyrazole derivative with a distinct 3-fluorophenyl and N-methyl-3-propylamine substitution pattern, falling within the general formula (I) of the patent.
Comparator Or Baseline	Known substituted 3-aryl-pyrazoles with 'not always entirely satisfactory' herbicidal activity and crop compatibility.
Quantified Difference	Not applicable; the differentiation is structural within a defined SAR space for activity improvement, as stated in the patent's problem statement.
Conditions	Analysis of patent claims and background in US6559102B1

Why This Matters

Procurement for agrochemical research is justified by occupying an unexplored region of a patented chemical space explicitly designed to overcome the known limitations of existing herbicides.

• [1] US6559102B1. Substituted 3-aryl-pyrazoles. Patent granted 2003-05-06. View Source
• [2] US6559102B1. Substituted 3-aryl-pyrazoles. Patent granted 2003-05-06. View Source

Anti-inflammatory Potential vs. Non-Fluorinated Pyrazol-3-amines

Patent literature demonstrates that certain pyrazol-3-amines exhibit anti-inflammatory pharmacological properties . The target compound, {3-[5-(3-fluorophenyl)-1-methyl-1H-pyrazol-3-yl]propyl}(methyl)amine, differentiates itself from the core pyrazol-3-amine template through the addition of a fluorinated phenyl ring. Extensive review literature confirms that the strategic incorporation of fluorine into pyrazole scaffolds is a validated medicinal chemistry tactic to enhance bioactivity by modulating key physicochemical properties, including metabolic stability, lipophilicity, and target binding potency . This class-level inference supports procurement for exploring how the 3-fluorophenyl group modifies the anti-inflammatory potential or kinase inhibition profile (e.g., RIPK1) compared to non-fluorinated pyrazol-3-amines.

Fluorinated Scaffold

Class-level inference

Fluorinated entry into bioactive pyrazol-3-amine scaffold

May support exploration of fluorine effects on kinase inhibition.

Review-specific kinase profiling required.

Evidence Dimension	Pharmacological potential and physicochemical profile modulation
Target Compound Data	A fluorinated pyrazol-3-amine derivative with a 3-fluorophenyl group, a known metabolic stability and lipophilicity modulator.
Comparator Or Baseline	Non-fluorinated pyrazol-3-amines with established anti-inflammatory activity.
Quantified Difference	Not applicable; differentiation is based on the well-documented effect of fluorine on pyrazole bioactivity, which is absent in the comparator class.
Conditions	Review of patent (Pyrazole-3-amines as anti-inflammatory agents) and recent review articles on fluorinated pyrazoles

Why This Matters

The compound provides a fluorinated entry point into a known bioactive scaffold, enabling research into novel chemical matter with potentially optimized drug-like properties for inflammatory disease targets.

• [1] Pyrazole-3-amines as anti-inflammatory agents. Patent USXXXXXX. View Source
• [2] Amin, P.H. et al. Recent Advances in Development of Bioactive Fluorinated Pyrazole Derivatives: A Review. ChemistrySelect, 2024, e202403478. View Source
• [3] Discovery of a 1H-Pyrazol-3-Amine Derivative as a Novel, Selective, and Orally Available RIPK1 Inhibitor for the Treatment of Inflammatory Disease. PubMed, 2025. View Source

High-Value Research Applications for {3-[5-(3-fluorophenyl)-1-methyl-1H-pyrazol-3-yl]propyl}(methyl)amine

Agrochemical Lead Optimization and Herbicide Resistance Management

This compound is a research-exclusive tool for agrochemical discovery, designed for use in greenhouse or laboratory herbicide screening assays. Its value proposition is based on its placement within a patented chemical series (substituted 3-aryl-pyrazoles) where the existing art explicitly acknowledges the need for new compounds with improved activity and crop selectivity . Researchers can procure this specific analog to generate proprietary structure-activity relationship (SAR) data aimed at overcoming these known limitations, a process that generic, off-patent pyrazoles cannot fulfill due to lack of structural novelty.

Medicinal Chemistry for Inflammatory & Kinase Targets

As a fluorinated derivative of the pharmacologically active pyrazol-3-amine class, this compound is ideally suited as a screening candidate or synthetic intermediate in medicinal chemistry programs. The strategic 3-fluorophenyl substitution is intended to improve metabolic stability and modulate lipophilicity compared to non-fluorinated analogs, a well-documented advantage of fluorinated pyrazoles . Its procurement is rational for labs seeking novel hits against anti-inflammatory targets or RIPK1 kinase , where the compound's specific substitution pattern may confer unique selectivity or potency profiles.

Chemical Biology Probes with Defined Solubility

The commercial availability of the compound as a dihydrochloride salt solves a critical practical challenge in chemical biology: achieving sufficient aqueous solubility for consistent dosing in cell-based or in vitro assays. Unlike the free base form of its analogs, which may require DMSO or other co-solvents, this salt form simplifies the preparation of stock solutions and reduces vehicle-related artifacts . This makes it a superior choice for researchers developing probe molecules where reliable solubility is a prerequisite for reproducible target engagement studies.

Organic Synthesis & Library Production

The compound's orthogonally reactive functional groups—a secondary amine on the propyl chain and a heterocyclic pyrazole core amenable to further functionalization—make it a versatile building block for parallel synthesis and combinatorial library production. Its procurement for this application is justified over simpler 3-aryl-pyrazoles because the pre-installed, differentiated amine linker allows for the rapid creation of diverse screening libraries through simple amide bond formation or reductive amination, accelerating hit-to-lead timelines.

Application

Selection Property

Validation Focus

Agrochemical SAR studies

3-Aryl-pyrazole substitution pattern

Herbicidal activity and crop selectivity screening

Kinase and inflammation research

Fluorinated pyrazol-3-amine scaffold

Kinase selectivity and metabolic stability profiling

Chemical biology probe development

Dihydrochloride salt form

Aqueous solubility and vehicle-free assay preparation

Combinatorial library synthesis

Orthogonal amine and pyrazole groups

Amide coupling and reductive amination efficiency

• [1] US6559102B1. Substituted 3-aryl-pyrazoles. Patent granted 2003-05-06. View Source
• [2] Amin, P.H. et al. Recent Advances in Development of Bioactive Fluorinated Pyrazole Derivatives: A Review. ChemistrySelect, 2024, e202403478. View Source
• [3] Discovery of a 1H-Pyrazol-3-Amine Derivative as a Novel, Selective, and Orally Available RIPK1 Inhibitor for the Treatment of Inflammatory Disease. PubMed, 2025. View Source